BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety and handling of 1,3-Dimethoxypropan-2-
one

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 1,3-Dimethoxypropan-2-one

Cat. No.: B092439

An In-depth Technical Guide to the Safe Handling of 1,3-Dimethoxypropan-2-one

Authored by a Senior Application Scientist

This document provides a comprehensive technical guide for researchers, scientists, and drug
development professionals on the safe handling, storage, and disposal of 1,3-
Dimethoxypropan-2-one (CAS No. 18664-32-9). The protocols and recommendations
outlined herein are synthesized from authoritative safety data to ensure the highest standards
of laboratory safety and experimental integrity.

Section 1: Compound Identification and Key
Properties

1,3-Dimethoxypropan-2-one, also known as 1,3-dimethoxyacetone, is a liquid chemical
intermediate. Understanding its fundamental physicochemical properties is the first step in
establishing a safe handling paradigm. The causality behind stringent handling protocols is
directly linked to these inherent characteristics, particularly its flash point and physical state.

Table 1: Physicochemical Properties of 1,3-Dimethoxypropan-2-one
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Property Value Source
CAS Number 18664-32-9

Molecular Formula CsH1003

Molecular Weight 118.13 g/mol

Physical Form Liquid [1]
Boiling Point 162.7°C at 760 mmHg

Flash Point 42.1 +6.8°C

| Purity | 296% |[1] |

Section 2: GHS Hazard Identification and
Classification

The Globally Harmonized System (GHS) provides a universal framework for classifying
chemical hazards. 1,3-Dimethoxypropan-2-one is classified as a flammable liquid, which
dictates the primary safety precautions required.

Signal Word: Danger

Table 2: GHS Hazard Classification for 1,3-Dimethoxypropan-2-one

Pictogram GHS Code Hazard Statement Source

| GHS02 | H226: Flammable liquid and vapour | |

The H226 classification is critical; it indicates that the vapor can form a flammable mixture with
air, and its flash point of ~42°C means this can occur at temperatures commonly found in a
laboratory environment. This necessitates strict control of ignition sources.
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Section 3: Exposure Controls and Personal
Protective Equipment (PPE)

A multi-layered approach to safety, known as the "Hierarchy of Controls," is the most effective
strategy for mitigating risks. This principle prioritizes engineering and administrative controls
over sole reliance on PPE.

Hierarchy of Controls for 1,3-Dimethoxypropan-2-one

Elimination (Most Effective)
Not applicable; compound is required.

Substitution
Use a less flammable solvent if possible.

Engineering Controls
Use in a certified chemical fume hood.
Ensure proper ventilation.

Administrative Controls
Standard Operating Procedures (SOPSs).
Restricted access areas.

Safety training.

Personal Protective Equipment (PPE)

Safety goggles, nitrile gloves,
flame-retardant lab coat.

Click to download full resolution via product page

Caption: Hierarchy of Controls for managing risks associated with 1,3-Dimethoxypropan-2-

one.
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Recommended Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN
166 (EU) or NIOSH (US) standards.

e Skin Protection:

o Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile). Gloves must be
inspected for integrity before use.

o Body Protection: Wear a flame-retardant lab coat and ensure skin is not exposed.

e Respiratory Protection: Under normal use conditions within a certified fume hood, respiratory
protection is not typically required. If ventilation is inadequate or in the event of a large spill,
a full-face respirator with appropriate cartridges should be used.

Section 4: Safe Handling and Storage Protocols

Adherence to meticulous handling and storage procedures is paramount to preventing
incidents.

Protocol for Safe Handling:

¢ Pre-use Verification: Confirm that a certified chemical fume hood is operational. Ensure an
appropriate fire extinguisher (dry chemical, COz, or alcohol-resistant foam) and a spill kit are
readily accessible.

» Grounding: Ground and bond containers and receiving equipment when transferring the
liquid to prevent static electricity buildup, a potential ignition source.[2][3]

e Tool Selection: Use only non-sparking tools made from materials like brass or bronze.[2]

e Environment Control: Keep the handling area free from heat, sparks, open flames, and other
ignition sources.[2][3] Do not smoke in the vicinity.

» Dispensing: Open the container and dispense the required amount slowly and carefully to
minimize vapor generation.
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o Post-use: Tightly close the container immediately after use.[2][3]

e Hygiene: Wash hands thoroughly after handling the chemical.

Protocol for Safe Storage:

» Container: Store in the original, tightly closed container.[2][3]

e Location: Keep in a dry, cool, and well-ventilated place.[2] A dedicated flammable liquids
storage cabinet is the best practice.

o Temperature: Store at the recommended temperature, typically 4°C or 2-8°C, under a
nitrogen atmosphere to maintain purity and stability.[1]

e Incompatibilities: Store away from incompatible materials, such as strong oxidizing agents
and acids.[4]

o Labeling: Ensure the container is clearly labeled with the chemical name and all relevant
GHS hazard warnings.

Section 5: Emergency Procedures

A prepared response is essential for mitigating the impact of an accidental exposure or release.

First-Aid Measures:

 Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[5]

» Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
soap and plenty of water for at least 15 minutes.[5]

o Eye Contact: Rinse cautiously with pure water for at least 15 minutes, removing contact
lenses if present and easy to do. Seek immediate medical attention.[5]

 Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by
mouth to an unconscious person and call a poison control center or doctor immediately.[5]
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Fire-Fighting Measures:

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), or alcohol-resistant

foam.[5]
e Unsuitable Media: Do not use a direct stream of water, as it may spread the fire.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[5]

Accidental Release Measures (Spill Response):

The following workflow provides a self-validating system for responding to a small-scale

laboratory spill.
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Spill Detected

Evacuate immediate area
Alert personnel

Remove all ignition sources

Assess Spill Size & Location

Small & Contained Spill Large or Uncontained Spill

'

Don appropriate PPE:
- Nitrile gloves (double)
- Safety goggles
- Lab coat

'

Contain spill with absorbent material
(e.g., vermiculite, sand)

l

Collect absorbed material using
non-sparking tools

'

Place in a sealed, labeled container
for hazardous waste

Call Emergency Response / EH&S

l

Decontaminate spill area
and equipment

Dispose of waste through
EH&S office

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 1,3-Dimethoxypropan-2-one | 18664-32-9 [sigmaaldrich.com]

e 2. chemicalbook.com [chemicalbook.com]

e 3. 1,3-Dimethoxypropane | 17081-21-9 | TCI AMERICA [tcichemicals.com]
e 4. spectrumchemical.com [spectrumchemical.com]

e 5. chemicalbook.com [chemicalbook.com]

« To cite this document: BenchChem. [Safety and handling of 1,3-Dimethoxypropan-2-one].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092439#safety-and-handling-of-1-3-
dimethoxypropan-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b092439?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/JP/ja/product/leyanshanghaihaohongscientificcoltd/leyh9acf1ea6
https://www.chemicalbook.com/msds/1-3-dimethoxypropane.pdf
https://www.tcichemicals.com/CA/en/p/D6379
https://www.spectrumchemical.com/media/sds/D2178_MSDS.pdf
https://www.chemicalbook.com/msds/1-3-dimethoxy-2-propanol.pdf
https://www.benchchem.com/product/b092439#safety-and-handling-of-1-3-dimethoxypropan-2-one
https://www.benchchem.com/product/b092439#safety-and-handling-of-1-3-dimethoxypropan-2-one
https://www.benchchem.com/product/b092439#safety-and-handling-of-1-3-dimethoxypropan-2-one
https://www.benchchem.com/product/b092439#safety-and-handling-of-1-3-dimethoxypropan-2-one
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b092439?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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